molecular formula C7H12N2OS B13282027 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

Cat. No.: B13282027
M. Wt: 172.25 g/mol
InChI Key: UNJMIAFTZXHGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol, also known as valprazolamide (VPZ), is a 1,3,4-thiadiazole derivative synthesized as an amide analog of valproic acid. It is a yellowish-white crystalline powder with a molar mass of 255.14 g/mol and a melting point of 93–94 °C . The compound exhibits anti-epileptic activity by preventing isoniazid-induced seizures . However, its poor water solubility limits its use in injectable formulations, prompting research into nanocapsule delivery systems using β-cyclodextrin . VPZ is highly soluble in organic solvents like ethanol and acetonitrile, making it suitable for oral or topical administration .

Properties

Molecular Formula

C7H12N2OS

Molecular Weight

172.25 g/mol

IUPAC Name

3-(5-ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

InChI

InChI=1S/C7H12N2OS/c1-2-6-8-9-7(11-6)4-3-5-10/h10H,2-5H2,1H3

InChI Key

UNJMIAFTZXHGDL-UHFFFAOYSA-N

Canonical SMILES

CCC1=NN=C(S1)CCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 5-ethyl-1,3,4-thiadiazole-2-thiol with 3-chloropropanol in the presence of a base such as sodium hydroxide. The reaction is carried out in a suitable solvent like ethanol or methanol at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol has been studied for various scientific research applications:

Mechanism of Action

The mechanism of action of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The thiadiazole ring can interact with various enzymes and proteins, leading to inhibition or activation of specific biological processes. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural features and physicochemical properties of VPZ and related thiadiazole derivatives:

Compound Name & ID Key Substituents/Functional Groups Molar Mass (g/mol) Melting Point (°C) Solubility Profile Biological/Functional Notes
VPZ : N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-propylpentanamide Ethyl-thiadiazole, amide, propanol 255.14 93–94 Poor in water; soluble in organics Anti-epileptic activity
3h : 1,2,3-Tris(5-mercapto-1,3,4-thiadiazol-2-yl)propan-2-ol Triple thiadiazole, mercapto (-SH) Not reported 244–245 Soluble in ethanol High thermal stability
7 : 3-(5-Phenyl-1,3,4-thiadiazol-2-yl)prop-2-en-1-one Phenyl-thiadiazole, ketone ~313 (C₁₀H₇N₃OS) Not reported Crystallizes in toluene Reactive intermediate in synthesis
11 : 3-(5-{[(5-Ethyl-thiadiazol-2-yl)amino]carbonyl}-thiadiazol-2-yl)propanoic acid Dual thiadiazole, carboxylic acid 313.36 Not reported Likely polar due to -COOH Irritant; potential high polarity
10 : 3-[(5-Ethyl-1,3,4-thiadiazol-2-yl)diazenyl]-1,2-dimethyl-1H-indole Thiadiazole-diazenyl-indole hybrid Not reported Not reported Not reported Potential materials science applications
8 : 1-(2-hydroxyethoxy)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propan-2-ol Tetrazole, thioether, diol Not reported Not reported Prophetic molecule; novel synthesis Explored for tetrazole derivatives

Research Findings and Implications

VPZ’s Limitations and Innovations

  • Drawbacks: VPZ’s insolubility in water complicates intravenous delivery. Solutions include nanocapsule encapsulation (e.g., β-cyclodextrin) or prodrug strategies .
  • Advantages Over Peers : Unlike 8 (tetrazole derivative with unvalidated bioactivity), VPZ has proven efficacy in seizure models, positioning it as a lead candidate for epilepsy .

Comparative Pharmacokinetics

  • Metabolism : Thiadiazole rings (VPZ, 11 ) are generally metabolically stable, but the carboxylic acid in 11 may undergo faster renal excretion compared to VPZ’s amide .
  • Toxicity : VPZ’s safety profile is under investigation, whereas 11 is labeled as an irritant, necessitating careful handling .

Biological Activity

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol is a compound that belongs to the class of thiadiazole derivatives, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, analgesic, and cytotoxic properties.

  • Molecular Formula : C7_7H12_{12}N2_2OS
  • Molecular Weight : 172.25 g/mol
  • CAS Number : 172495-05-5

Antimicrobial Activity

Thiadiazole derivatives have been reported to exhibit significant antimicrobial properties. In a study evaluating various thiadiazole compounds, it was found that some derivatives demonstrated potent activity against a range of bacterial strains. For instance, the minimum inhibitory concentration (MIC) values for selected derivatives were determined using the broth dilution method.

CompoundMIC (µg/mL)Activity
Compound A8Bactericidal against E. coli
Compound B16Bacteriostatic against S. aureus
3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-olTBDTBD

Anti-inflammatory and Analgesic Effects

The anti-inflammatory and analgesic activities of thiadiazole derivatives have been extensively documented. Research indicates that these compounds can inhibit pro-inflammatory cytokines and pathways involved in pain signaling. In particular, the derivative 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol has shown promise in reducing inflammation in animal models.

Case Study : An experimental model involving carrageenan-induced paw edema demonstrated that treatment with this compound significantly reduced swelling compared to control groups.

Cytotoxicity and Anticancer Potential

Thiadiazole derivatives have also been evaluated for their cytotoxic effects against various cancer cell lines. The cytotoxicity of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol was assessed using the MTT assay across several cancer cell lines:

Cell LineIC50_{50} (µg/mL)
HCT116 (Colon Cancer)10
MCF7 (Breast Cancer)8
A549 (Lung Cancer)12

The compound exhibited varying degrees of growth inhibition across these cell lines, indicating its potential as an anticancer agent.

The biological activity of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol may be attributed to its ability to interact with specific biological targets. Studies suggest that thiadiazole derivatives can interfere with cellular processes such as:

  • Inhibition of DNA synthesis in cancer cells.
  • Modulation of inflammatory pathways , including NF-kB and COX enzymes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.